Cas no 939757-42-3 (7-Fluoro-2,3-dihydrobenzofuran-3-amine)

• Product Name: 7-Fluoro-2,3-dihydrobenzofuran-3-amine
• CAS No: 939757-42-3
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 5041547
• PubChem ID: 16244324
• Update Time: 2026-02-28

7-Fluoro-2,3-dihydrobenzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-2,3-dihydrobenzofuran-3-amine
• 7-fluoro-2,3-dihydro-1-benzofuran-3-amine
• 7-Fluoro-2,3-dihydro-3-benzofuranamine (ACI)
• AKOS000223379
• N16511
• 939757-42-3
• EN300-1241306
• BS-17938
• AKOS022473529
• CS-0162769
• SB46157

• Inchi： 1S/C8H8FNO/c9-6-3-1-2-5-7(10)4-11-8(5)6/h1-3,7H,4,10H2
• InChI Key： RMYMQTQTLUJTIX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1OCC2N

Computed Properties

• Exact Mass: 153.058992041g/mol
• Monoisotopic Mass: 153.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2

Additional information on 7-Fluoro-2,3-dihydrobenzofuran-3-amine

7-Fluoro-2,3-dihydrobenzofuran-3-amine (CAS No. 939757-42-3): A Versatile Scaffold in Modern Medicinal Chemistry

7-Fluoro-2,3-dihydrobenzofuran-3-amine (CAS No. 939757-42-3) is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its diverse biological activities and synthetic tractability. This compound belongs to the benzofuran class of molecules, which are characterized by their fused benzene and furan rings. The presence of a fluoro substituent at the 7-position and an amine group at the 3-position imparts distinct physicochemical properties that are highly valuable in drug discovery. Recent advances in synthetic methodologies have enabled the efficient preparation of this compound, making it a promising building block for the development of novel therapeutics.

The benzofuran core is a well-known pharmacophore with a broad range of applications in pharmaceuticals. Its structural rigidity and electron-deficient furan ring provide opportunities for hydrogen bonding and π-π interactions, which are critical for molecular recognition in biological systems. The fluoro group in 7-Fluoro-2,3-dihydrobenzofuran-3-amine not only enhances the compound's lipophilicity but also modulates its metabolic stability and receptor binding affinity. This dual functionality has led to its incorporation into various drug candidates targeting G protein-coupled receptors (GPCRs) and enzyme systems. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that 7-Fluoro-2,3-dihydrobenzofuran-3-amine derivatives exhibited potent activity as selective modulators of the serotonin 5-HT_2B receptor, a target implicated in cardiovascular diseases and psychiatric disorders.

The synthetic accessibility of 7-Fluoro-2,3-dihydrobenzofuran-3-amine has been significantly advanced by recent developments in catalytic methods. A 2024 report in ACS Catalysis described a novel palladium-catalyzed cross-coupling reaction that allows for the direct functionalization of the furan ring with high regioselectivity. This approach has enabled the rapid synthesis of analogs with tailored substituents, facilitating structure-activity relationship (SAR) studies. The amine group in the molecule serves as a versatile handle for further derivatization, including amidation, alkylation, and conjugation with biomolecules. These properties have positioned 7-Fluoro-2,3-dihydrobenzofuran-3-amine as a key intermediate in the development of prodrugs and targeted drug delivery systems.

Recent investigations have highlighted the potential of 7-Fluoro-2,3-dihydrobenzofuran-3-amine in the field of anti-inflammatory drug design. A 2023 study in European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited strong inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The fluoro group was found to enhance the compound's ability to bind to the active site of COX-2, while the amine functionality contributed to the formation of hydrogen bonds with conserved residues in the enzyme. These findings have opened new avenues for the development of selective COX-2 inhibitors with reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The benzofuran scaffold has also shown promise in the design of antiviral agents. In a 2024 study published in Antiviral Research, researchers demonstrated that 7-Fluoro-2,3-dihydrobenzofuran-3-amine derivatives displayed potent inhibitory activity against the SARS-CoV-2 main protease (M_pro). The compound's ability to form hydrophobic interactions with the enzyme's active site, combined with the electrostatic contributions from the fluoro substituent and amine group, resulted in IC₅₀ values in the low micromolar range. These results underscore the importance of molecular hybridization strategies that combine benzofuran moieties with other pharmacophores to enhance antiviral efficacy.

Another emerging application of 7-Fluoro-2,3-dihydrobenzofuran-3-amine is in the development of fluorescent probes for bioimaging. The conjugation of this compound with fluorophores has enabled the creation of highly sensitive and specific probes for monitoring intracellular processes. A 2023 study in Chemical Communications described a 7-Fluoro-2,3-dihydrobenzofuran-3-amine-based probe that selectively detects reactive oxygen species (ROS) in living cells. The amine group in the molecule was crucial for the probe's responsiveness to ROS, as it undergoes reversible oxidation under physiological conditions. This work exemplifies the versatility of 7-Fluoro-2,3-dihydrobenzofuran-3-amine as a platform for the development of molecular tools in biomedical research.

Looking ahead, the continued exploration of 7-Fluoro-2,3-dihydrobenzofuran-3-amine (CAS No. 939757-42-3) is expected to yield further breakthroughs in drug discovery. Advances in computational modeling and machine learning are being employed to predict the biological activity of this compound's derivatives, accelerating the identification of lead candidates. Additionally, the integration of 7-Fluoro-2,3-dihydrobenzofuran-3-amine into nanomedicine platforms is being investigated to improve drug solubility, bioavailability, and targeted delivery. As the field of medicinal chemistry continues to evolve, 7-Fluoro-2,3-dihydrobenzofuran-3-amine stands as a testament to the power of rational drug design in addressing unmet medical needs.